Cas no 1021256-07-4 (N-[4-(2-{[2-(methylsulfanyl)phenyl]carbamoyl}ethyl)-1,3-thiazol-2-yl]thiophene-2-carboxamide)

• Product Name: N-[4-(2-{[2-(methylsulfanyl)phenyl]carbamoyl}ethyl)-1,3-thiazol-2-yl]thiophene-2-carboxamide
• CAS No: 1021256-07-4
• MF: C₁₈H₁₇N₃O₂S₃
• MW: 403.541479825974
• CID: 5765365
• Update Time: 2025-10-31

N-[4-(2-{[2-(methylsulfanyl)phenyl]carbamoyl}ethyl)-1,3-thiazol-2-yl]thiophene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-[4-[3-(2-methylsulfanylanilino)-3-oxopropyl]-1,3-thiazol-2-yl]thiophene-2-carboxamide
• N-[4-(2-{[2-(methylsulfanyl)phenyl]carbamoyl}ethyl)-1,3-thiazol-2-yl]thiophene-2-carboxamide

• Inchi： 1S/C18H17N3O2S3/c1-24-14-6-3-2-5-13(14)20-16(22)9-8-12-11-26-18(19-12)21-17(23)15-7-4-10-25-15/h2-7,10-11H,8-9H2,1H3,(H,20,22)(H,19,21,23)
• InChI Key： JWPJHXPUNSYFPD-UHFFFAOYSA-N
• SMILES： C1(C(NC2=NC(CCC(NC3=CC=CC=C3SC)=O)=CS2)=O)SC=CC=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides

Additional information on N-[4-(2-{[2-(methylsulfanyl)phenyl]carbamoyl}ethyl)-1,3-thiazol-2-yl]thiophene-2-carboxamide

Comprehensive Analysis of N-[4-(2-{[2-(methylsulfanyl)phenyl]carbamoyl}ethyl)-1,3-thiazol-2-yl]thiophene-2-carboxamide (CAS No. 1021256-07-4): Structure, Applications, and Research Insights

The compound N-[4-(2-{[2-(methylsulfanyl)phenyl]carbamoyl}ethyl)-1,3-thiazol-2-yl]thiophene-2-carboxamide (CAS No. 1021256-07-4) is a structurally complex molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique thiazole-thiophene hybrid scaffold and methylsulfanylphenyl moiety make it a promising candidate for various therapeutic applications. Researchers are particularly interested in its potential as a kinase inhibitor or GPCR modulator, aligning with current trends in precision medicine and targeted drug development.

In recent years, the scientific community has shown growing interest in heterocyclic compounds like this molecule due to their diverse biological activities. The presence of both thiazole and thiophene rings in its structure contributes to its potential bioavailability and metabolic stability—key factors in modern drug design. Computational studies suggest this compound may exhibit favorable ADME properties, a hot topic in pharmaceutical research as developers seek to reduce late-stage clinical trial failures.

The carbamoyl ethyl linker in the molecule's structure provides flexibility that could enhance binding interactions with biological targets. This feature is particularly relevant to current research in allosteric modulation, where compounds with similar structural elements have shown promise in selectively regulating protein function. The methylsulfanyl group may contribute to both the compound's pharmacokinetic profile and its potential for covalent binding strategies, another area of intense investigation in drug discovery.

From a synthetic chemistry perspective, the construction of N-[4-(2-{[2-(methylsulfanyl)phenyl]carbamoyl}ethyl)-1,3-thiazol-2-yl]thiophene-2-carboxamide presents interesting challenges that have led to the development of novel coupling methodologies. Recent publications have explored optimized routes for similar compounds using palladium-catalyzed cross-coupling reactions, reflecting the pharmaceutical industry's ongoing pursuit of more efficient synthetic protocols. The compound's structure-activity relationships (SAR) are currently under investigation, with particular focus on how modifications to the thiophene carboxamide portion might influence target selectivity.

In the context of current drug repurposing trends, researchers are examining whether this compound's unique structure might show activity against emerging biological targets. Its potential applications in inflammatory pathways and cellular signaling mechanisms are being evaluated through high-throughput screening programs. The molecule's logP and polar surface area suggest it may have favorable characteristics for crossing biological barriers, making it relevant to studies of blood-brain barrier penetration—a critical consideration in CNS drug development.

Quality control and analytical characterization of CAS No. 1021256-07-4 present specific challenges due to its structural complexity. Advanced techniques such as LC-MS/MS and NMR spectroscopy are typically employed to verify its purity and confirm its identity. These analytical approaches align with current Good Manufacturing Practice (cGMP) requirements and the pharmaceutical industry's increasing emphasis on quality by design (QbD) principles.

The future research directions for this compound may include exploration of its crystal polymorphism and salt formation potential—important factors in pharmaceutical formulation. As the industry moves toward more patient-centric drug design, understanding how structural features like the methylsulfanylphenyl group influence both efficacy and safety profiles will be crucial. With its unique combination of structural elements, N-[4-(2-{[2-(methylsulfanyl)phenyl]carbamoyl}ethyl)-1,3-thiazol-2-yl]thiophene-2-carboxamide represents an interesting case study in modern medicinal chemistry approaches.